Cas no 1227574-22-2 (3-(4-Fluorophenyl)-2-methoxyisonicotinaldehyde)

• Product Name: 3-(4-Fluorophenyl)-2-methoxyisonicotinaldehyde
• CAS No: 1227574-22-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4908859
• Update Time: 2023-08-21

3-(4-Fluorophenyl)-2-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-methoxyisonicotinaldehyde
• 3-(4-Fluorophenyl)-2-methoxyisonicotinaldehyde

• Inchi： 1S/C13H10FNO2/c1-17-13-12(10(8-16)6-7-15-13)9-2-4-11(14)5-3-9/h2-8H,1H3
• InChI Key： SGEGZSRJGCVSPP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=NC=CC=1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2